Cas no 28040-10-0 (13-Hydroperoxyoctadecadienoic acid)

13-Hydroperoxyoctadecadienoic acid structure
28040-10-0 structure
Product name:13-Hydroperoxyoctadecadienoic acid
CAS No:28040-10-0
MF:C18H32O4
MW:312.444286346436
CID:2719045
PubChem ID:22508268

13-Hydroperoxyoctadecadienoic acid Chemical and Physical Properties

Names and Identifiers

    • 13-Hydroperoxyoctadecadienoic acid
    • SCHEMBL1394382
    • 28040-10-0
    • Octadecadienoic acid, 13-hydroperoxy-
    • Inchi: InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h8,10,13,16-17,21H,2-7,9,11-12,14-15H2,1H3,(H,19,20)/b10-8+,16-13+
    • InChI Key: QEUHXYPYKZKYFW-ZQHUEGGHSA-N

Computed Properties

  • Exact Mass: 312.23005950Da
  • Monoisotopic Mass: 312.23005950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 66.8Ų

13-Hydroperoxyoctadecadienoic acid Related Literature

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